![molecular formula C19H30N2OS B2551331 2-amino-6-tert-butyl-N-cyclohexyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide CAS No. 438234-59-4](/img/structure/B2551331.png)
2-amino-6-tert-butyl-N-cyclohexyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
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Description
2-amino-6-tert-butyl-N-cyclohexyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a useful research compound. Its molecular formula is C19H30N2OS and its molecular weight is 334.52. The purity is usually 95%.
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Scientific Research Applications
Chiral Sulfinamides in Asymmetric Synthesis
Chiral sulfinamides, particularly tert-butanesulfinamide, have been extensively utilized in the stereoselective synthesis of amines and their derivatives. This methodology provides access to structurally diverse N-heterocycles, which are crucial in natural products and therapeutic compounds. The review by Philip et al. (2020) focuses on tert-butanesulfinamide-mediated asymmetric N-heterocycle synthesis, underlining its significance in creating bioactive and structurally varied compounds (Philip et al., 2020).
Environmental and Toxicological Aspects of Synthetic Phenolic Antioxidants
The environmental occurrence, human exposure, and toxicity of synthetic phenolic antioxidants (SPAs), including compounds like 2,6-di-tert-butyl-4-methylphenol (BHT), have been examined. Liu and Mabury (2020) discuss the detection of SPAs in various environments and their potential human exposure routes, suggesting the need for future research on novel SPAs with lower toxicity (Liu & Mabury, 2020).
Functional Chemical Groups in CNS Drug Synthesis
Saganuwan (2017) reviewed functional chemical groups that could serve as lead molecules for synthesizing compounds with potential Central Nervous System (CNS) activity. The study highlights heterocycles with nitrogen, sulfur, and oxygen, indicating the relevance of such structures in developing CNS-active drugs (Saganuwan, 2017).
Synthesis and Biological Activity of Benzothiazine Derivatives
Benzothiazines are heterocyclic compounds with a variety of industrial uses and therapeutic potentials. Mir et al. (2020) provide an overview of synthetic strategies for benzothiazine derivatives, emphasizing their importance in drug discovery for diseases such as cancer, hypertension, and infections (Mir et al., 2020).
Properties
IUPAC Name |
2-amino-6-tert-butyl-N-cyclohexyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H30N2OS/c1-19(2,3)12-9-10-14-15(11-12)23-17(20)16(14)18(22)21-13-7-5-4-6-8-13/h12-13H,4-11,20H2,1-3H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIAUUTUHJQBKJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1CCC2=C(C1)SC(=C2C(=O)NC3CCCCC3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H30N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.